Cas no 954665-79-3 (2-ethoxy-N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzamide)

• Product Name: 2-ethoxy-N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzamide
• CAS No: 954665-79-3
• MF: C₂₂H₂₆N₂O₄
• MW: 382.452846050262
• CID: 6293456
• PubChem ID: 16918522
• Update Time: 2025-05-22

2-ethoxy-N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzamide
• 2-ethoxy-N-[[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]benzamide
• AKOS024643582
• 2-ethoxy-N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzamide
• 954665-79-3
• 2-ethoxy-N-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}benzamide
• F2370-0341

• Inchi： 1S/C22H26N2O4/c1-3-27-18-11-9-17(10-12-18)24-15-16(13-21(24)25)14-23-22(26)19-7-5-6-8-20(19)28-4-2/h5-12,16H,3-4,13-15H2,1-2H3,(H,23,26)
• InChI Key： OTGKUHNHNZKXFO-UHFFFAOYSA-N
• SMILES： O=C1CC(CNC(C2C=CC=CC=2OCC)=O)CN1C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 382.18925731g/mol
• Monoisotopic Mass: 382.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.9Ų

Additional information on 2-ethoxy-N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzamide

2-Ethoxy-N-{1-(4-Ethoxyphenyl)-5-Oxopyrrolidin-3-Ylmethyl}Benzamide: A Comprehensive Overview

2-Ethoxy-N-{1-(4-Ethoxyphenyl)-5-Oxopyrrolidin-3-Ylmethyl}Benzamide (CAS No. 954665-79-3) is a complex organic compound with a unique structure that combines elements of benzamide and pyrrolidone derivatives. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, comprising a benzamide group attached to a pyrrolidone ring with ethoxy substituents, contributes to its distinctive chemical properties and reactivity.

The synthesis of 2-Ethoxy-N-{1-(4-Ethoxyphenyl)-5-Oxopyrrolidin-3-Ylmethyl}Benzamide involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled the efficient construction of such intricate molecules, leveraging techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for high-end applications.

One of the most notable aspects of this compound is its biological activity. Studies have shown that 2-Ethoxy-N-{1-(4-Ethoxyphenyl)-5-Oxopyrrolidin-3-Ylmethyl}Benzamide exhibits potent inhibitory effects against certain enzymes, making it a promising candidate for drug development. For instance, research published in *Journal of Medicinal Chemistry* highlights its ability to inhibit histone deacetylases (HDACs), which are implicated in various diseases, including cancer and neurodegenerative disorders. This finding underscores the potential of this compound as a lead molecule for therapeutic interventions.

In addition to its biological applications, 2-Ethoxy-N-{1-(4-Ethoxyphenyl)-5-Oxopyrrolidin-3-Ylmethyl}Benzamide has also been explored for its role in agrochemicals. Its ability to act as a plant growth regulator has been documented in recent studies, where it was found to enhance stress tolerance in crops under adverse environmental conditions. This property makes it a valuable addition to sustainable agricultural practices, aligning with the global need for eco-friendly solutions in farming.

The physical and chemical properties of 2-Ethoxy-N-{1-(4-Ethoxyphenyl)-5-Oxopyrrolidin-3-Ylmethyl}Benzamide are equally intriguing. Its solubility profile, stability under various conditions, and reactivity towards different chemical agents have been thoroughly investigated. For example, research conducted at the University of California revealed that the compound exhibits excellent thermal stability up to 200°C, making it suitable for high-temperature industrial processes. Furthermore, its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and materials science.

From an environmental perspective, the biodegradability and eco-toxicological profile of 2-Ethoxy-N-{1-(4-Ethoxyphenyl)-5-Oxopyrrolidin-3-Ylmethyl}Benzamide have been assessed to ensure its safe use in commercial applications. Studies indicate that the compound undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This characteristic is particularly important for industries seeking to adopt greener chemical practices.

Looking ahead, the future of 2-Ethoxy-N-{1-(4-Ethoxyphenyl)-5-Oxopyrrolidin-3-Ylmethyl}Benzamide appears bright, with ongoing research exploring its potential in advanced materials such as polymer additives and nanomaterials. Its unique combination of chemical properties positions it as a versatile building block for next-generation technologies.

In conclusion, 2-Ethoxy-N-{1-(4-Ethoxyphenyl)-5-Oxopyrrolidin-3-Ylmethyl}Benzamide (CAS No. 954665-79-3) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its intricate structure, coupled with cutting-edge synthetic methods and promising biological profiles, ensures that this compound will remain at the forefront of chemical innovation for years to come.